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Compound of Interest

Compound Name: NCGC00538431

Cat. No.: B15143453 Get Quote

For Immediate Reference: As a compound with limited publicly available safety data,

NCGC00538431 must be handled as a potentially hazardous substance. The following

procedures are based on general best practices for novel sulfonamide derivatives. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

This document provides essential procedural guidance for the safe disposal of the chemical

compound NCGC00538431, also identified as MLS001174598. Given the absence of a specific

Safety Data Sheet (SDS), a cautious approach is mandatory. This guide is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal, thereby minimizing environmental impact and workplace hazards.
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Identifier Value

NCGC ID NCGC00538431

MLS ID MLS001174598

IUPAC Name
1-(2,3-dimethylphenyl)-N-[(4-

nitrophenyl)sulfonyl]pyrrolidine-2-carboxamide

Molecular Formula C₁₉H₂₁N₃O₅S

Observed Hazards Data not publicly available. Treat as hazardous.

Predicted Hazards

Potential for skin and eye irritation. Possible

toxicity if ingested or inhaled. As a sulfonamide,

potential for allergic reactions.

Step-by-Step Disposal Protocol
The proper disposal of NCGC00538431 should be managed through your institution's

hazardous waste program. The following is a general workflow for this process.
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Preparation Phase

Disposal Phase

1. Wear Appropriate PPE:
- Nitrile gloves

- Safety glasses
- Lab coat

2. Segregate Waste:
Do not mix with other chemical waste.

Ensure
Safety

3. Use a Designated, Labeled Container:
- Clearly label as 'Hazardous Waste: NCGC00538431'

- Include chemical formula and any known hazards.

Prevent
Reaction

4. Contact EHS Office:
Inform them of the waste and request pickup.

Initiate
Disposal

5. Store Securely:
Keep in a designated, secure hazardous waste accumulation area.

Await
Pickup

6. Complete Waste Manifest:
Fill out all required institutional and regulatory paperwork.

Maintain
Compliance

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NCGC00538431.
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Experimental Protocols Referenced
While no specific experimental protocols for the disposal of NCGC00538431 are available, the

procedures outlined are derived from established guidelines for handling novel chemical

entities in a research setting. These include:

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (2011)

by the National Research Council.

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Signaling Pathways and Logical Relationships
The logical relationship for determining the disposal pathway for a chemical with unknown

hazards follows a conservative principle, prioritizing safety and regulatory compliance.

Is a specific SDS
available for NCGC00538431?

Follow SDS Section 13:
Disposal Considerations

Yes

Treat as a novel, potentially
hazardous compound

No

Consult Institutional EHS
for guidance

Follow general hazardous
waste procedures

Click to download full resolution via product page

Caption: Decision pathway for chemical disposal without a specific SDS.

In the case of NCGC00538431, the absence of a specific SDS necessitates following the "No"

branch, leading to consultation with environmental health and safety professionals and
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adherence to general hazardous waste protocols. This approach ensures the highest level of

safety for laboratory personnel and the environment.

To cite this document: BenchChem. [Proper Disposal of NCGC00538431: A Procedural
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143453#ncgc00538431-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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